Cas no 1805369-13-4 (Methyl 3-amino-4-(difluoromethyl)-6-nitropyridine-2-carboxylate)

• Product Name: Methyl 3-amino-4-(difluoromethyl)-6-nitropyridine-2-carboxylate
• CAS No: 1805369-13-4
• MF: C₈H₇F₂N₃O₄
• MW: 247.155688524246
• CID: 4855843
• Update Time: 2025-10-30

Methyl 3-amino-4-(difluoromethyl)-6-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(difluoromethyl)-6-nitropyridine-2-carboxylate

• Inchi： 1S/C8H7F2N3O4/c1-17-8(14)6-5(11)3(7(9)10)2-4(12-6)13(15)16/h2,7H,11H2,1H3
• InChI Key： LAFDGAIXOKQOBX-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])N=C(C(=O)OC)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 1.7
• Topological Polar Surface Area: 111

Additional information on Methyl 3-amino-4-(difluoromethyl)-6-nitropyridine-2-carboxylate

Methyl 3-amino-4-(difluoromethyl)-6-nitropyridine-2-carboxylate (CAS No. 1805369-13-4): An Overview of Its Structure, Properties, and Applications

Methyl 3-amino-4-(difluoromethyl)-6-nitropyridine-2-carboxylate (CAS No. 1805369-13-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities.

The molecular structure of Methyl 3-amino-4-(difluoromethyl)-6-nitropyridine-2-carboxylate is characterized by a pyridine ring substituted with an amino group at the 3-position, a difluoromethyl group at the 4-position, and a nitro group at the 6-position. The ester group at the 2-position further adds to its chemical complexity and reactivity. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of Methyl 3-amino-4-(difluoromethyl)-6-nitropyridine-2-carboxylate in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, Methyl 3-amino-4-(difluoromethyl)-6-nitropyridine-2-carboxylate has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The anticancer activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression in cancer cells.

The physical and chemical properties of Methyl 3-amino-4-(difluoromethyl)-6-nitropyridine-2-carboxylate have been extensively characterized. It is a solid at room temperature with a melting point of approximately 150°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These solubility characteristics are important considerations for its formulation and delivery in pharmaceutical applications.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to confirm the structure of Methyl 3-amino-4-(difluoromethyl)-6-nitropyridine-2-carboxylate. NMR spectroscopy has provided detailed information about the connectivity and configuration of the functional groups, while MS has confirmed the molecular weight and purity of the compound.

The synthesis of Methyl 3-amino-4-(difluoromethyl)-6-nitropyridine-2-carboxylate involves several steps, starting from readily available starting materials. A typical synthetic route involves the condensation of an appropriate pyridine derivative with an amino acid ester followed by substitution reactions to introduce the difluoromethyl and nitro groups. The final step involves esterification to form the methyl ester. This synthetic pathway is efficient and scalable, making it suitable for large-scale production.

In terms of safety and toxicity, preliminary studies have indicated that Methyl 3-amino-4-(difluoromethyl)-6-nitropyridine-2-carboxylate has a favorable safety profile. However, further toxicological evaluations are necessary to fully understand its potential side effects and long-term safety in humans. These studies are crucial for advancing this compound through preclinical and clinical development phases.

The potential applications of Methyl 3-amino-4-(difluoromethyl)-6-nitropyridine-2-carboxylate extend beyond its direct use as a therapeutic agent. It can serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. Additionally, its unique structural features make it an attractive candidate for use in high-throughput screening assays to identify new drug leads.

In conclusion, Methyl 3-amino-4-(difluoromethyl)-6-nitropyridine-2-carboxylate (CAS No. 1805369-13-4) is a promising compound with diverse biological activities and potential applications in drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable asset in the field of medicinal chemistry.